Cas no 5441-75-8 (Cyclohexaneacetic acid,a-cyclopentyl-)
5441-75-8 structure
Product Name:Cyclohexaneacetic acid,a-cyclopentyl-
CAS No:5441-75-8
MF:C13H22O2
MW:210.312584400177
CID:378208
PubChem ID:228242
Update Time:2025-04-19
Cyclohexaneacetic acid,a-cyclopentyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexaneacetic acid,a-cyclopentyl-
- 2-cyclohexyl-2-cyclopentylacetic acid
- AC1L5G2V
- AC1Q5RT6
- AR-1I3134
- CTK5A0919
- cyclohexyl(cyclopentyl)acetic acid
- cyclohexyl-cyclopentyl-acetic acid
- Cyclohexyl-cyclopentyl-essigsaeure
- NSC20997
- 5441-75-8
- DTXSID00281251
- NSC-20997
-
- Inchi: 1S/C13H22O2/c14-13(15)12(11-8-4-5-9-11)10-6-2-1-3-7-10/h10-12H,1-9H2,(H,14,15)
- InChI Key: YPTKBGIFVCKXAY-UHFFFAOYSA-N
- SMILES: OC(C(C1CCCCC1)C1CCCC1)=O
Computed Properties
- Exact Mass: 210.16206
- Monoisotopic Mass: 210.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.062
- Boiling Point: 336.4°C at 760 mmHg
- Flash Point: 166°C
- Refractive Index: 1.513
- PSA: 37.3
- LogP: 3.45770
Cyclohexaneacetic acid,a-cyclopentyl- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
5441-75-8 (Cyclohexaneacetic acid,a-cyclopentyl-) Related Products
- 610-09-3(cis-1,2-Cyclohexanedicarboxylic acid)
- 97-61-0(2-Methyl-pentanoic Acid)
- 1703-58-8(1,2,3,4-Butanetetracarboxylic acid)
- 1188-02-9(2-Methylheptanoic acid)
- 1460-16-8(Cycloheptanecarboxylic acid)
- 124-83-4((1R,3S)-Camphoric Acid)
- 619-82-9(trans-cyclohexane-1,4-dicarboxylic acid)
- 828-51-3(Adamantane-1-carboxylic acid)
- 99-66-1(Valproic acid)
- 1076-97-7(1,4-Cyclohexanedicarboxylic Acid)
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